Generic cannabinoid standards lack active metabolites, causing false negatives in LC-MS/MS urine screens. ADB-CHMINACA provides a high-purity CB1 agonist reference material with uniquely active monohydroxylated and valine-derived phase I metabolites. Key benefits:
ADB-CHMINACA (CAS: 1185887-13-1), also known as MAB-CHMINACA, is a highly potent, indazole-based synthetic cannabinoid receptor agonist (SCRA) characterized by a cyclohexylmethyl tail and a tert-leucinamide side chain [1]. In the context of forensic toxicology and neuropharmacology procurement, it serves as an indispensable certified reference material (CRM) and pharmacological benchmark . The compound exhibits exceptional binding affinity and functional efficacy at the CB1 receptor, significantly surpassing legacy cannabinoids [2]. For laboratories conducting high-throughput LC-MS/MS urine screening, GC-MS analytical profiling, or in vitro G-protein coupled receptor (GPCR) activation modeling, procuring highly pure ADB-CHMINACA standards ensures precise assay calibration, accurate metabolite mapping, and reliable regulatory compliance .
Substituting ADB-CHMINACA with structurally related analogs like AB-CHMINACA or legacy benchmarks such as JWH-018 compromises both analytical resolution and pharmacological accuracy in forensic and clinical settings [1]. Analytically, ADB-CHMINACA yields a distinct phase I metabolite profile—specifically monohydroxylated and valine-derived metabolites—that retain unique CB1 receptor activity, a trait not shared by ester-based SCRAs whose hydrolysis products are functionally inactive [2]. Pharmacologically, the substitution of an isopropyl group (as in AB-CHMINACA) with a tert-butyl moiety in ADB-CHMINACA alters the steric interaction at the CB1 receptor, driving a measurable increase in binding affinity and a >4-fold shift in EC50 values[3]. Consequently, alternative SCRA standards cannot reliably function as equivalent positive controls in high-sensitivity receptor efficacy models or as exact retention-time matches in mass spectrometry workflows.
In stable functional complementation assays (NanoBiT) measuring β-arrestin2 recruitment, ADB-CHMINACA demonstrates extreme potency at the CB1 receptor compared to legacy SCRA benchmarks [1]. While JWH-018 yields an EC50 of 23.9 nM, ADB-CHMINACA achieves an EC50 of 1.49 nM under identical assay conditions, representing a 16-fold increase in potency [2].
| Evidence Dimension | CB1 Receptor EC50 (Functional Efficacy) |
| Target Compound Data | ADB-CHMINACA (EC50 = 1.49 nM) |
| Comparator Or Baseline | JWH-018 (EC50 = 23.9 nM) |
| Quantified Difference | ADB-CHMINACA exhibits a 16-fold increase in potency at the CB1 receptor compared to the JWH-018 benchmark. |
| Conditions | Stable CB1-LgBiT/SmBiT-βarr2 functional complementation assay (NanoBiT) in HEK293 cells. |
Procuring ADB-CHMINACA is necessary for establishing ultra-low concentration positive controls in advanced GPCR activation assays where legacy cannabinoids lack sufficient efficacy.
The structural modification from an isopropyl side chain (AB-CHMINACA) to a tert-butyl side chain (ADB-CHMINACA) fundamentally alters the steric profile and receptor binding kinetics [1]. ADB-CHMINACA achieves a Ki of 0.289 nM and an EC50 of 0.62 nM, whereas AB-CHMINACA demonstrates a Ki of 0.519 nM and an EC50 of 2.55 nM[1].
| Evidence Dimension | CB1 Receptor Binding Affinity (Ki) and Activity (EC50) |
| Target Compound Data | ADB-CHMINACA (tert-butyl side chain: Ki = 0.289 nM; EC50 = 0.62 nM) |
| Comparator Or Baseline | AB-CHMINACA (isopropyl side chain: Ki = 0.519 nM; EC50 = 2.55 nM) |
| Quantified Difference | The tert-butyl moiety in ADB-CHMINACA yields a ~1.8-fold higher binding affinity and ~4.1-fold higher functional activity than its isopropyl counterpart. |
| Conditions | In vitro competitive binding and fluorometric functional assays. |
Researchers modeling steric requirements of cannabinoid receptors must select ADB-CHMINACA to accurately represent the maximum potency threshold of tert-butyl substituted carboxamides.
In clinical toxicology workflows, ADB-CHMINACA differentiates itself from ester-based SCRAs through its phase I metabolism. Monohydroxylated and valine-derived metabolites of ADB-CHMINACA retain measurable CB1 receptor activation [1]. In contrast, ester-based comparators like MDMB-CHMICA undergo ester cleavage to yield free carboxylic acids that exhibit no relevant CB1 affinity [2].
| Evidence Dimension | Phase I Metabolite CB1 Receptor Activation |
| Target Compound Data | ADB-CHMINACA (Monohydroxylated and valine-derived metabolites retain measurable CB1 activation) |
| Comparator Or Baseline | Ester-based SCRAs e.g., MDMB-CHMICA (Ester cleavage yields free carboxylic acids with no relevant CB1 affinity) |
| Quantified Difference | ADB-CHMINACA phase I metabolites maintain partial agonism, whereas ester-hydrolysis metabolites of comparators are functionally inactive. |
| Conditions | Activity-based reporter assays applied to authentic human urine samples. |
Forensic laboratories developing activity-based detection methods require the exact ADB-CHMINACA standard to accurately map and quantify its uniquely active metabolite signatures in biological matrices.
For industrial and forensic procurement, the physical format of the standard dictates workflow efficiency. ADB-CHMINACA is commercially available as a DEA-exempt Certified Reference Material (CRM) in a 100 μg/mL methanol solution, offering guaranteed >99% purity and ≥4 years of stability at -20°C . This starkly contrasts with uncertified bulk powders, which suffer from variable degradation, require internal purity validation, and mandate strict regulatory scheduling paperwork.
| Evidence Dimension | Solution Stability and Regulatory Format |
| Target Compound Data | ADB-CHMINACA CRM (100 μg/mL in methanol; stable for ≥4 years at -20°C; DEA-exempt) |
| Comparator Or Baseline | Uncertified solid powder (Variable degradation; requires DEA scheduling paperwork and internal purity validation) |
| Quantified Difference | Certified liquid standards guarantee >99% purity, multi-year stability, and eliminate complex regulatory handling for exempt preparations. |
| Conditions | Long-term storage at -20°C for use as GC-MS/LC-MS calibrator starting materials. |
Purchasing certified liquid standards directly reduces laboratory overhead, ensures regulatory compliance, and guarantees reproducible retention times for high-throughput toxicology.
Utilizing ADB-CHMINACA as a primary calibrator to accurately quantify the parent drug and its specific monohydroxylated metabolites in authentic biological matrices, avoiding the false negatives associated with generic SCRA screening[1].
Deployment as a high-efficacy reference agonist in β-arrestin2 recruitment and cAMP functional assays to benchmark the intrinsic activity of newly emerging illicit synthetic cannabinoids against a known extreme-potency tert-butyl standard [2].
Integration into stable cannabinoid reporter systems designed to detect the consumption of unknown SCRAs in human urine by measuring the uniquely retained CB1/CB2 receptor activation from phase I metabolites [3].